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Compound of Interest

Compound Name: AZ5576

Cat. No.: B10854754 Get Quote

For immediate use by researchers, scientists, and drug development professionals, this

document provides essential safety and logistical information for the proper disposal of

AZ5576. Adherence to these procedures is critical for maintaining laboratory safety and

ensuring regulatory compliance. Given that a specific Safety Data Sheet (SDS) for AZ5576 is

not readily available, it is imperative to handle this potent and highly selective CDK9 inhibitor

with the utmost caution, following best practices for the disposal of hazardous chemical waste.

Summary of Key Disposal Principles
All waste materials containing AZ5576, including the pure compound, solutions, and

contaminated laboratory equipment, must be treated as hazardous chemical waste. Under no

circumstances should this material be disposed of in regular trash or down the drain.

Quantitative Data
For ease of reference, the key quantitative and identifying information for AZ5576 is

summarized in the table below.
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Identifier Value Reference

CAS Number 2751721-40-9 [1][2][3]

Molecular Formula C21H24FN3O3 [1][2]

Formula Weight 385.43 [1][2]

IC50 (CDK9) <5 nM [2][3]

Solubility in DMSO 125 mg/mL (324.31 mM) [1][2]

Signaling Pathway Inhibition
AZ5576 is a potent inhibitor of Cyclin-Dependent Kinase 9 (CDK9). CDK9 is a key component

of the positive transcription elongation factor b (P-TEFb) complex. This complex plays a crucial

role in the regulation of gene transcription by phosphorylating the C-terminal domain of RNA

polymerase II (Pol II), which releases it from a paused state and allows for transcriptional

elongation. By inhibiting CDK9, AZ5576 prevents this phosphorylation event, leading to a halt

in the transcription of short-lived anti-apoptotic proteins and ultimately inducing apoptosis in

cancer cells.[4][5][6][7]
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Prepare Reagents:
- AZ5576 Stock
- Assay Buffer

- CDK9/Cyclin T1
- Peptide Substrate

- ATP

Plate Setup:
Add buffer and AZ5576

to 384-well plate

Add CDK9/Cyclin T1
and incubate

Initiate reaction with
substrate and ATP

Stop reaction
with EDTA

Measure phosphorylation
(Fluorescence)

Plot % inhibition
vs. [AZ5576] Calculate IC50
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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